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Compound of Interest

Compound Name: (R,R)-PX20606

Cat. No.: B10815536 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

(R,R)-PX20606, a potent FXR agonist, within a research and development environment. The

following procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe handling and disposal of this chemical compound.

Disclaimer: This guide is based on general best practices for the disposal of laboratory

chemicals. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer

for (R,R)-PX20606 and adhere to your institution's and local authorities' waste disposal

regulations.

Quantitative Data Summary for (R,R)-PX20606
Handling
The following table summarizes key handling and storage information for (R,R)-PX20606. This

data is compiled from publicly available information and typical safety data for similar small

molecule inhibitors.
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Parameter Information Source

Chemical Name (R,R)-PX20606 MedChem Express[1]

Molecular Formula C₂₉H₂₂Cl₃NO₄ MedChem Express[1]

Molecular Weight 554.85 g/mol MedChem Express[1]

Appearance Solid powder Assumed

Storage Temperature -20°C Assumed

Hazard Classification

Acute Toxicity (Oral, Dermal,

Inhalation) - Category 4

(Assumed)

Assumed

Personal Protective Equipment

(PPE)

Lab coat, nitrile gloves, and

protective eyewear. In case of

inadequate ventilation, wear

respiratory protection.

[2]

Spill Response

Absorb spill with inert material

(e.g., vermiculite, sand) and

place in a sealed container for

disposal.

[2]

Procedural Guidance for Disposal
The proper disposal of (R,R)-PX20606 should be approached with the understanding that it is a

hazardous chemical waste product. The following steps provide a general workflow for its safe

disposal.

Step 1: Waste Segregation and Collection

Designated Waste Container: Collect all (R,R)-PX20606 waste, including the pure

compound, contaminated solutions, and any contaminated disposable labware (e.g., pipette

tips, tubes), in a designated, properly labeled hazardous waste container.[2]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "(R,R)-PX20606". Include the date of accumulation and any other information
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required by your institution's environmental health and safety (EHS) department.[3]

Avoid Mixing: Do not mix (R,R)-PX20606 waste with other incompatible waste streams.[2]

Step 2: Storage of Chemical Waste

Secure Storage: Store the hazardous waste container in a designated, secure area away

from general laboratory traffic.[3]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.[3]

Ventilation: Ensure the storage area is well-ventilated. If storing in a fume hood, move it to a

designated hazardous waste storage area as soon as possible.[3]

Step 3: Final Disposal

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of the hazardous waste container.

Approved Waste Disposal: The primary and recommended method of disposal for chemical

waste is through an approved waste disposal plant.[2] Never dispose of (R,R)-PX20606
down the drain or in regular trash.[4]

Experimental Protocols
Detailed experimental protocols for the specific chemical inactivation of (R,R)-PX20606 are not

publicly available. Any attempt to neutralize or inactivate this compound prior to disposal should

only be performed after consulting relevant chemical literature and receiving approval from your

institution's EHS department for the validated procedure.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R,R)-
PX20606.
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Start: (R,R)-PX20606 Waste Generated

Is waste container available and properly labeled?

Segregate waste into a designated, labeled hazardous waste container.

Yes Obtain and label a new hazardous waste container.

No

Store container in a secure, ventilated area with secondary containment.

Contact Environmental Health & Safety (EHS) for pickup.

EHS transports waste to an approved disposal facility.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (R,R)-PX20606.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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